![molecular formula C5H13ClN2O2S B6203349 rac-N-[(1s,3s)-3-aminocyclobutyl]methanesulfonamide hydrochloride, cis CAS No. 1867588-73-5](/img/no-structure.png)
rac-N-[(1s,3s)-3-aminocyclobutyl]methanesulfonamide hydrochloride, cis
Overview
Description
Rac-N-[(1s,3s)-3-aminocyclobutyl]methanesulfonamide hydrochloride, cis (rac-N-ACBHCl, cis) is a synthetic peptide that has been used in a variety of scientific research applications. It is a unique cyclic molecule that contains both amine and sulfonic acid groups. Rac-N-ACBHCl, cis is a member of the cyclic peptide family, which have been widely studied for their potential applications in drug discovery, biotechnology, and medicine. Rac-N-ACBHCl, cis has been found to have a variety of biochemical and physiological effects, as well as advantages and limitations for laboratory experiments.
Scientific Research Applications
Rac-N-ACBHCl, cis has been used in a variety of scientific research applications, including drug discovery, biomedicine, and biotechnology. It has been used as a model peptide to study the molecular basis of protein-protein interactions and drug-receptor interactions. Rac-N-ACBHCl, cis has also been used in the study of peptide-receptor interactions, as well as to investigate the conformational and structural properties of peptides. It has also been used to study the effects of peptide-receptor interactions on cell signaling pathways.
Mechanism of Action
Rac-N-ACBHCl, cis is believed to interact with proteins and other molecules through hydrogen-bonding and electrostatic interactions. It has been found to interact with amino acid residues on proteins, as well as with other molecules such as carbohydrates, lipids, and nucleic acids. Rac-N-ACBHCl, cis is also believed to interact with receptors on cell surfaces, which can affect the cell signaling pathways.
Biochemical and Physiological Effects
Rac-N-ACBHCl, cis has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of enzymes involved in the metabolism of proteins, carbohydrates, and lipids. Rac-N-ACBHCl, cis has also been found to inhibit the activity of enzymes involved in the metabolism of nucleic acids. Additionally, it has been found to have anti-inflammatory and anti-tumor activities.
Advantages and Limitations for Lab Experiments
Rac-N-ACBHCl, cis has several advantages for laboratory experiments. It is a relatively simple molecule to synthesize, and it is relatively stable in aqueous solutions. Additionally, it is relatively non-toxic and non-immunogenic. However, it has some limitations. It has a relatively low solubility in water, and it has a relatively short shelf-life.
Future Directions
The potential future directions for rac-N-ACBHCl, cis are numerous. It could be used in the development of novel drugs and treatments for various diseases, such as cancer and autoimmune diseases. Additionally, it could be used to study the molecular basis of protein-protein and drug-receptor interactions. It could also be used to study the effects of peptide-receptor interactions on cell signaling pathways. Finally, it could be used to develop novel peptide-based therapeutics.
Synthesis Methods
Rac-N-ACBHCl, cis is synthesized by the condensation of two amino acid derivatives, N-acyl-L-2-aminocyclobutane-1-carboxylic acid and L-2-aminocyclobutane-1-sulfonic acid. The two reactants are reacted in an aqueous solution of acetic acid and sodium hydroxide, producing rac-N-ACBHCl, cis as the main product. The reaction is conducted in a sealed vessel at room temperature and pressure, with a reaction time of around 15 minutes. The product is then purified by recrystallization from aqueous ethanol.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-N-[(1s,3s)-3-aminocyclobutyl]methanesulfonamide hydrochloride, cis involves the reaction of (1R,3S)-3-aminocyclobutan-1-ol with methanesulfonyl chloride to form (1R,3S)-3-(methanesulfonyloxy)cyclobutan-1-ol. This intermediate is then treated with ammonia to form rac-N-[(1R,3S)-3-(methanesulfonyloxy)cyclobutyl]methanesulfonamide, which is subsequently treated with hydrochloric acid to form rac-N-[(1R,3S)-3-aminocyclobutyl]methanesulfonamide hydrochloride, cis.", "Starting Materials": [ "(1R,3S)-3-aminocyclobutan-1-ol", "Methanesulfonyl chloride", "Ammonia", "Hydrochloric acid" ], "Reaction": [ "(1R,3S)-3-aminocyclobutan-1-ol + Methanesulfonyl chloride → (1R,3S)-3-(methanesulfonyloxy)cyclobutan-1-ol", "(1R,3S)-3-(methanesulfonyloxy)cyclobutan-1-ol + Ammonia → rac-N-[(1R,3S)-3-(methanesulfonyloxy)cyclobutyl]methanesulfonamide", "rac-N-[(1R,3S)-3-(methanesulfonyloxy)cyclobutyl]methanesulfonamide + Hydrochloric acid → rac-N-[(1R,3S)-3-aminocyclobutyl]methanesulfonamide hydrochloride, cis" ] } | |
CAS RN |
1867588-73-5 |
Product Name |
rac-N-[(1s,3s)-3-aminocyclobutyl]methanesulfonamide hydrochloride, cis |
Molecular Formula |
C5H13ClN2O2S |
Molecular Weight |
200.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
